molecular formula C9H24Cl3N3O B2982253 4-Amino-2-(4-methylpiperazin-1-yl)butan-1-ol;trihydrochloride CAS No. 2309474-62-0

4-Amino-2-(4-methylpiperazin-1-yl)butan-1-ol;trihydrochloride

Cat. No.: B2982253
CAS No.: 2309474-62-0
M. Wt: 296.66
InChI Key: NPTXMKZLTQLOQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-Amino-2-(4-methylpiperazin-1-yl)butan-1-ol;trihydrochloride” is a chemical compound with the CAS Number: 2309474-62-0 . It has a molecular weight of 296.67 . The IUPAC name for this compound is 4-amino-2-(4-methylpiperazin-1-yl)butan-1-ol trihydrochloride .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H21N3O.3ClH/c1-11-4-6-12(7-5-11)9(8-13)2-3-10;;;/h9,13H,2-8,10H2,1H3;3*1H . This code provides a unique representation of the compound’s molecular structure.

Scientific Research Applications

Dipeptidyl Peptidase IV Inhibitors for Type 2 Diabetes Treatment

A novel series of beta-amino amides, including compounds related to "4-Amino-2-(4-methylpiperazin-1-yl)butan-1-ol; trihydrochloride," were synthesized and evaluated as inhibitors of dipeptidyl peptidase IV (DPP-IV) for the treatment of type 2 diabetes. These compounds showed potent DPP-IV inhibitory activity, excellent selectivity, good oral bioavailability, and efficacy in animal models of type 2 diabetes (Kim et al., 2005).

Central Nervous System Receptor Affinity

A novel three-step synthesis of 4-substituted-(1-benzylpiperazin-2-yl)methanols starting from (S)-serine led to compounds with promising interaction with σ1-receptors, indicating potential applications in targeting central nervous system receptors (Beduerftig, Weigl, & Wünsch, 2001).

Histamine H4 Receptor Ligands for Anti-inflammatory and Antinociceptive Applications

A series of 2-aminopyrimidines were synthesized as ligands for the histamine H4 receptor (H4R). Optimization of these compounds led to analogs with potent in vitro activity and efficacy as anti-inflammatory agents in an animal model, supporting the potential of H4R antagonists in pain management (Altenbach et al., 2008).

Synthesis of Key Precursors for Medicinal Drugs

Methods for synthesizing key intermediates in drug synthesis, such as "1-Amino-4-methylpiperazine," have been developed, indicating the role of similar compounds in the preparation of medicinal drugs (Kushakova et al., 2004).

Safety and Hazards

The compound has a GHS07 pictogram, and the signal word for it is "Warning" . For more detailed safety and hazard information, you can refer to its Material Safety Data Sheet (MSDS) .

Properties

IUPAC Name

4-amino-2-(4-methylpiperazin-1-yl)butan-1-ol;trihydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H21N3O.3ClH/c1-11-4-6-12(7-5-11)9(8-13)2-3-10;;;/h9,13H,2-8,10H2,1H3;3*1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NPTXMKZLTQLOQN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCN(CC1)C(CCN)CO.Cl.Cl.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H24Cl3N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

296.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

2309474-62-0
Record name 4-amino-2-(4-methylpiperazin-1-yl)butan-1-ol trihydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.